3,5-bis(3,4-dimethoxyphenyl)-4-ethyl-1-[(3-nitro-1H-pyrazol-1-yl)methyl]-1H-pyrazole

• Molecular Formula: C25H27N5O6
• Molecular Weight: 493.5 g/mol
• IUPAC Name: 3,5-bis(3,4-dimethoxyphenyl)-4-ethyl-1-[(3-nitropyrazol-1-yl)methyl]pyrazole
• InChI: InChI=1S/C25H27N5O6/c1-6-18-24(16-7-9-19(33-2)21(13-16)35-4)27-29(15-28-12-11-23(26-28)30(31)32)25(18)17-8-10-20(34-3)22(14-17)36-5/h7-14H,6,15H2,1-5H3
• InChI Key: GPORAHOCGIKRSM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N(N=C1C2=CC(=C(C=C2)OC)OC)CN3C=CC(=N3)[N+](=O)[O-])C4=CC(=C(C=C4)OC)OC

Description

3,5-bis(3,4-dimethoxyphenyl)-4-ethyl-1-[(3-nitro-1H-pyrazol-1-yl)methyl]-1H-pyrazole is a complex organic compound with a unique structure that includes multiple aromatic rings and functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,5-bis(3,4-dimethoxyphenyl)-4-ethyl-1-[(3-nitro-1H-pyrazol-1-yl)methyl]-1H-pyrazole typically involves multiple steps, starting from readily available precursors. The key steps include:

Formation of the pyrazole ring: This can be achieved through the reaction of hydrazine with a 1,3-diketone under acidic or basic conditions.

Introduction of the nitro group: Nitration of the pyrazole ring can be carried out using a mixture of concentrated nitric and sulfuric acids.

Attachment of the ethyl group: This can be done through an alkylation reaction using ethyl halides in the presence of a strong base.

Formation of the dimethoxyphenyl groups: These groups can be introduced through a Friedel-Crafts acylation reaction using 3,4-dimethoxybenzoyl chloride and a Lewis acid catalyst.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and minimize costs. This could include the use of continuous flow reactors, automated synthesis, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

3,5-bis(3,4-dimethoxyphenyl)-4-ethyl-1-[(3-nitro-1H-pyrazol-1-yl)methyl]-1H-pyrazole can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst.

Reduction: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Substitution: The aromatic rings can undergo electrophilic or nucleophilic substitution reactions to introduce new substituents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.

Substitution: Reagents such as halogens, alkyl halides, and sulfonyl chlorides can be used under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, reduction of the nitro group would yield an amino derivative, while substitution reactions could introduce various functional groups onto the aromatic rings.

Scientific Research Applications

Medicinal Chemistry: This compound could be explored for its potential as a pharmaceutical agent, particularly in the development of anti-inflammatory or anticancer drugs.

Materials Science: Its unique structure makes it a candidate for use in the development of novel materials with specific electronic or optical properties.

Biological Studies: The compound could be used as a probe to study various biological processes, particularly those involving the pyrazole ring or nitro group.

Mechanism of Action

The mechanism by which 3,5-bis(3,4-dimethoxyphenyl)-4-ethyl-1-[(3-nitro-1H-pyrazol-1-yl)methyl]-1H-pyrazole exerts its effects would depend on its specific application. In medicinal chemistry, it could interact with specific molecular targets such as enzymes or receptors, modulating their activity. The nitro group could play a role in redox reactions, while the aromatic rings could participate in π-π interactions with other molecules.

Comparison with Similar Compounds

Similar Compounds

3,5-bis(3,4-dimethoxyphenyl)-4-methyl-1H-pyrazole: Similar structure but lacks the nitro group and ethyl substitution.

3,5-bis(3,4-dimethoxyphenyl)-4-ethyl-1H-pyrazole: Similar structure but lacks the nitro group.

3,5-bis(3,4-dimethoxyphenyl)-4-ethyl-1-[(3-amino-1H-pyrazol-1-yl)methyl]-1H-pyrazole: Similar structure but with an amino group instead of a nitro group.

Uniqueness

The presence of both the nitro group and the ethyl substitution on the pyrazole ring makes 3,5-bis(3,4-dimethoxyphenyl)-4-ethyl-1-[(3-nitro-1H-pyrazol-1-yl)methyl]-1H-pyrazole unique